N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-ethoxy-N-(p-tolyl)benzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-ethoxy-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C20H21NO4S/c1-3-25-19-10-6-16(7-11-19)20(22)21(17-8-4-15(2)5-9-17)18-12-13-26(23,24)14-18/h4-13,18H,3,14H2,1-2H3
• InChI Key: FBKFUDSEMONSIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=C(C=C3)C
• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol

Description

“N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-4-ethoxy-N-(p-tolyl)benzamide” is a compound that contains several functional groups, including a thiophene ring, an amide group, and an ethoxy group. The thiophene ring is a five-membered ring with four carbon atoms and one sulfur atom. The amide group (-CONH2) is a common functional group in biochemistry and pharmaceuticals, and the ethoxy group (-OCH2CH3) is a common ether group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiophene ring and the amide group would likely contribute to the compound’s stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the amide group could result in hydrogen bonding, affecting the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it showed promise as a pharmaceutical, future research could focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.